Cas no 2308474-65-7 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid
• CAS No: 2308474-65-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6251636
• PubChem ID: 165531647
• Update Time: 2025-11-06

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid
• 2308474-65-7
• EN300-1581376
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3,3-dimethylazetidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-4-9-17(14-23(30)29-16-27(2,3)24(29)25(31)32)28-26(33)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22,24H,4,9,14-16H2,1-3H3,(H,28,33)(H,31,32)/t17-,24?/m0/s1
• InChI Key： HGOYIPIBYCDTKC-KEJDIYNNSA-N
• SMILES： OC(C1C(C)(C)CN1C(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid: A Comprehensive Overview

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid, with the CAS number 2308474-65-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanoyl chain, and a 3,3-dimethylazetidine moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and peptide synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amino group during chemical reactions. This makes the compound highly valuable in the synthesis of peptides and other bioactive molecules. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of novel therapeutic agents, particularly in the context of targeted drug delivery systems. The hexanoyl chain adds to the molecule's versatility by providing additional sites for functionalization and interaction with biological systems.

The 3,3-dimethylazetidine moiety is another key feature of this compound. Azetidines are four-membered ring structures that are known for their stability and ability to form strong hydrogen bonds. The dimethyl substitution further enhances the molecule's hydrophobicity, which can be advantageous in certain biological contexts. Recent research has explored the use of azetidine-containing compounds in the development of inhibitors for various enzymes, including proteases and kinases.

From a synthetic perspective, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and peptide coupling reactions. The stereochemistry at the 3-position of the azetidine ring is critical for determining the compound's biological activity. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, which is essential for its use in pharmacological studies.

In terms of applications, this compound has shown promise as a building block for peptide-based drugs. Its Fmoc group allows for precise control over peptide assembly, while its azetidine moiety provides unique structural features that can enhance drug stability and bioavailability. Recent studies have demonstrated its potential as a component in cyclic peptides that target specific cellular pathways involved in cancer and inflammatory diseases.

The combination of its structural complexity and functional diversity makes this compound a valuable tool for researchers in both academia and industry. As new synthetic methods and biological applications continue to emerge, it is likely that this compound will play an increasingly important role in the development of innovative therapeutic agents.